Cas no 131384-94-6 (null)

• Product Name: null
• CAS No: 131384-94-6
• MF: C₉H₆O₂
• MW: 146.14274263382
• CID: 898605
• PubChem ID: 14833021
• Update Time: 2025-04-19

null Chemical and Physical Properties

Names and Identifiers

• null
• bicyclo[4.2.0]octa-1,3,5,7-tetraene-7-carboxylic acid
• Bicyclo[4.2.0]octa-1,3,5,7-tetraene-7-carboxylic acid (9CI)

• Inchi： 1S/C9H6O2/c10-9(11)8-5-6-3-1-2-4-7(6)8/h1-5H,(H,10,11)
• InChI Key： AASGLWBTIQEPOB-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 146.03678
• Monoisotopic Mass: 146.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids